Cas no 1032903-62-0 (4-[2-methyl-4-nitro-5-(propan-2-yloxy)phenyl]pyridine)

• Product Name: 4-[2-methyl-4-nitro-5-(propan-2-yloxy)phenyl]pyridine
• CAS No: 1032903-62-0
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• MDL: MFCD26407007
• CID: 1136245
• Update Time: 2025-05-21

4-[2-methyl-4-nitro-5-(propan-2-yloxy)phenyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(5-isopropoxy-2-methyl-4-nitrophenyl)pyridine
• EOS-60653
• 4-(2-methyl-4-nitro-5-propan-2-yloxyphenyl)pyridine
• 4-[2-methyl-4-nitro-5-(propan-2-yloxy)phenyl]pyridine

• MDL： MFCD26407007
• Inchi： 1S/C15H16N2O3/c1-10(2)20-15-9-13(12-4-6-16-7-5-12)11(3)8-14(15)17(18)19/h4-10H,1-3H3
• InChI Key： FGDOUMVPHJHSCK-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C(=CC(C)=C(C2C=CN=CC=2)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.084 g/l) (25 º C),

4-[2-methyl-4-nitro-5-(propan-2-yloxy)phenyl]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD290548)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-[2-methyl-4-nitro-5-(propan-2-yloxy)phenyl]pyridine

4-[2-Methyl-4-Nitro-5-(Propan-2-Yloxy)Phenyl]Pyridine: A Comprehensive Overview

The compound 4-[2-methyl-4-nitro-5-(propan-2-yloxy)phenyl]pyridine, with CAS No. 1032903-62-0, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and agricultural chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted phenyl group, making it a versatile building block for various applications.

The molecular structure of 4-[2-methyl-4-nitro-5-(propan-2-yloxy)phenyl]pyridine is notable for its functional groups, including a methyl group, a nitro group, and an isopropoxy group attached to the phenyl ring. These substituents contribute to the compound's electronic properties, reactivity, and solubility, making it suitable for a wide range of chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antimicrobial agents and cancer therapeutic agents.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One of the most efficient routes involves the reaction of 4-nitrophenylpyridine derivatives with appropriate alkylating agents under controlled conditions. This approach has been optimized in recent research to improve yield and purity, making it more accessible for large-scale production.

The application of 4-[2-methyl-4-nitro-5-(propan-2-yloxy)phenyl]pyridine extends beyond traditional chemical synthesis. It has been explored as a precursor in the development of advanced materials, such as polymer-based sensors and nanostructured composites. Its ability to undergo various post-synthetic modifications further enhances its utility in these applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the nitro group plays a critical role in modulating the molecule's reactivity, while the isopropoxy group significantly influences its solubility in organic solvents. These findings have been instrumental in guiding the design of new derivatives with enhanced functionality.

In conclusion, CAS No. 1032903-62-0, or 4-[2-methyl-4-nitro-5-(propan-2-yloxy)phenyl]pyridine, represents a pivotal molecule in contemporary chemical research. Its unique structure, combined with its versatile functional groups, positions it as a key player in advancing both fundamental and applied sciences. As research continues to uncover new applications and optimization strategies, this compound is poised to make significant contributions to various industries in the coming years.